Cas no 78592-82-2 (4-(tert-Butyldimethylsilyloxy)-1-butyne)

4-(tert-Butyldimethylsilyloxy)-1-butyne Properties

Names and Identifiers

• Silane,(3-butyn-1-yloxy)(1,1-dimethylethyl)dimethyl-
• 4-(tert-Butyldimethylsilyloxy)-1-butyne
• (But-3-yn-1-yloxy)(tert-butyl)dimethylsilane
• 1-(t-butyldimethylsilyloxy)-3-butyne
• 4-(T-BUTYLDIMETHYLSILOXY)BUTYNE
• tert-butyl-but-3-ynoxy-dimethylsilane
• (but-3-ynyloxy)(tert-butyl)dimethylsilane
• 1-(t-butyl dimethylsiloxy)-3-butyne
• 1-(tert-butyldimethylsilyloxy)but-3-yne
• 4-(t-Butyldimethylsilyloxy)-1-butyne
• TBDMS ether of homopropargylic alcohol
• C10H20OSi
• NUZBJLXXTAOBPH-UHFFFAOYSA-N
• 4-(tert-butyldimethylsiloxy)butyne
• 4-(t-Butyldimethylsiloxy)-1-butyne
• 1-(t-butyldimethylsiloxy)-3-butyne
• tert-Butylbut-3-ynyloxydimethylsilane
• 9747AE
• SCHEMBL73070
• 78592-82-2
• T71336
• 4-(tert-Butyldimethylsilyloxy)-1-butyne, 97%
• LS-13889
• AKOS015907748
• tert-butyldimethyl(but-3-ynyloxy)silane
• A902956
• tert-Butyl[(but-3-yn-1-yl)oxy]dimethylsilane
• (3-Butyn-1-yloxy)(tert-butyl)dimethylsilane
• DTXSID00401750
• tert-butyl(but-3-ynyloxy)dimethylsilane
• SY052838
• FT-0684500
• B5042
• 3-butyn-1-ol t-butyldimethylsilyl ether
• CS-0181791
• (3-butynyloxy)-(1,1-dimethylethyl)dimethylsilane
• t-Butyl-But-3-Ynoxy-Dimethylsilane
• 1-(t-Butyldimethylsilyloxy)but-3-yne
• EN300-1068135
• MFCD03427046
• tert-butyl-but-3-ynyloxy-dimethyl-silane
• +Expand

• MDL： MFCD03427046
• InChIKey： NUZBJLXXTAOBPH-UHFFFAOYSA-N
• Inchi： 1S/C10H20OSi/c1-7-8-9-11-12(5,6)10(2,3)4/h1H,8-9H2,2-6H3
• SMILES： [Si](C([H])([H])[H])(C([H])([H])[H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])OC([H])([H])C([H])([H])C#C[H]

Computed Properties

• Exact Mass: 184.12800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 184.128341792g/mol
• Heavy Atom Count: 12
• Complexity: 180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 9.2

Experimental Properties

• LogP: 3.03150
• PSA: 9.23000
• Refractive Index: n20/D 1.43(lit.)
• Boiling Point: 83°C/25mmHg(lit.)
• Flash Point: Fahrenheit: 136.4 ° f
  Celsius: 58 ° c
  
• Density: 0.893 g/mL at 25 °C(lit.)

4-(tert-Butyldimethylsilyloxy)-1-butyne Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Term：26-36
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1993 3/PG 2
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：No
• HazardClass：CORROSIVE

4-(tert-Butyldimethylsilyloxy)-1-butyne Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons